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Compound of Interest

Compound Name: Gymnoside IX

Cat. No.: B12374592 Get Quote

Gymnoside IX: A Technical Whitepaper
This document provides a comprehensive technical overview of Gymnoside IX, a natural

product with significant potential in pharmacological research. It is intended for researchers,

scientists, and professionals in the field of drug development, offering detailed information on

its physicochemical properties, isolation, and biological activities.

Physicochemical Properties of Gymnoside IX
Gymnoside IX is a complex glycoside isolated from the tubers of Gymnadenia conopsea.[1][2]

Its molecular formula has been established as C51H64O24, with a corresponding molecular

weight of 1061.04 g/mol .[2]

Property Value Reference

Molecular Formula C51H64O24 [2]

Molecular Weight 1061.04 g/mol [2]

CAS Number 898827-00-4 [2]

Source
Tubers of Gymnadenia

conopsea
[1][2]

Compound Type
Glucosyloxybenzyl 2-

isobutylmalate
[1]
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Experimental Protocols
Isolation of Gymnoside IX from Gymnadenia conopsea
The following protocol is based on the methodology described by Morikawa et al. (2006) for the

isolation of bioactive constituents from the tubers of Gymnadenia conopsea.[1]
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Figure 1. Isolation workflow for Gymnoside IX.

Methodology:

Extraction: The dried and powdered tubers of Gymnadenia conopsea are subjected to

extraction with methanol under reflux conditions. The resulting extract is then concentrated

under reduced pressure to yield a crude methanolic extract.

Fractionation: The methanolic extract is chromatographed on a Diaion HP-20 column. Elution

is performed with a gradient of water, 50% aqueous methanol, methanol, and acetone. The

fraction eluted with methanol, which exhibits significant radical scavenging activity, is

collected for further purification.[1]

Purification: The methanol-eluted fraction is repeatedly subjected to column chromatography

on silica gel and Sephadex LH-20.

Final Purification: The final purification is achieved through reversed-phase high-

performance liquid chromatography (RP-HPLC) to yield pure Gymnoside IX.[1]

Structural Elucidation
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The chemical structure of Gymnoside IX was determined using a combination of spectroscopic

techniques, including:

FAB-MS (Fast Atom Bombardment Mass Spectrometry): To determine the molecular weight.

1H-NMR (Proton Nuclear Magnetic Resonance): To identify the types and connectivity of

protons.

13C-NMR (Carbon-13 Nuclear Magnetic Resonance): To determine the carbon skeleton.

2D-NMR (Two-Dimensional Nuclear Magnetic Resonance) techniques (e.g., COSY, HMQC,

HMBC): To establish the complete stereostructure of the molecule.[1]

Biological Activity and Mechanism of Action
Radical Scavenging Activity
The methanolic extract from which Gymnoside IX was isolated demonstrated notable radical

scavenging activities against DPPH (2,2-diphenyl-1-picrylhydrazyl) and superoxide anion

radicals.[1] This suggests that Gymnoside IX may contribute to the antioxidant properties of

the plant extract.

Cytotoxic Activity
Gymnoside IX has been identified as a cytotoxic compound.[3] It is proposed to be a

triterpenoid saponin that can induce apoptosis in cancer cells.[3] The mechanism of this

cytotoxic action is believed to involve the disruption of cell membrane integrity and interference

with cellular signaling processes, ultimately leading to programmed cell death.[3]

Proposed Signaling Pathway for Cytotoxic Action
While the precise signaling cascade initiated by Gymnoside IX has not been fully elucidated, a

plausible mechanism, based on the known actions of cytotoxic triterpenoid saponins, involves

the induction of apoptosis through the mitochondrial pathway.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b12374592?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/16595954/
https://www.benchchem.com/product/b12374592?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/16595954/
https://www.benchchem.com/product/b12374592?utm_src=pdf-body
https://www.benchchem.com/product/b12374592?utm_src=pdf-body
https://www.biosynth.com/p/XG173021/898827-00-4-gymnoside-ix
https://www.biosynth.com/p/XG173021/898827-00-4-gymnoside-ix
https://www.biosynth.com/p/XG173021/898827-00-4-gymnoside-ix
https://www.benchchem.com/product/b12374592?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12374592?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Gymnoside IX

Cell Membrane Disruption

Mitochondrial Pathway

Caspase Activation

Apoptosis

Click to download full resolution via product page

Figure 2. Proposed apoptotic pathway of Gymnoside IX.

This proposed pathway highlights the key events initiated by Gymnoside IX, leading to

apoptosis. The initial interaction with the cell membrane is a critical step, which then triggers

the intrinsic apoptotic pathway involving the mitochondria and subsequent activation of

caspases, the key executioners of programmed cell death.

Conclusion
Gymnoside IX is a significant bioactive compound isolated from Gymnadenia conopsea with

confirmed physicochemical properties. Its demonstrated cytotoxic and potential antioxidant

activities make it a promising candidate for further investigation in drug discovery and

development, particularly in the area of oncology. The detailed experimental protocols and the

proposed mechanism of action provided in this whitepaper serve as a valuable resource for

researchers dedicated to exploring the therapeutic potential of this natural product. Further

studies are warranted to fully elucidate the specific molecular targets and signaling pathways

modulated by Gymnoside IX.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Gymnoside IX molecular weight and formula
C51H64O24]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12374592#gymnoside-ix-molecular-weight-and-
formula-c51h64o24]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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